Cas no 1451392-77-0 (5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine)

• Product Name: 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine
• CAS No: 1451392-77-0
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 2092609
• PubChem ID: 75464904
• Update Time: 2025-10-23

5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine
• 5-(3-pyridinylmethoxy)-1H-Pyrazol-3-amine
• CS2778
• 1451392-77-0
• 5-(pyridin-3-ylmethoxy)-2H-pyrazol-3-amine
• 5-(3-pyridylmethoxy)-1H-pyrazol-3-amine
• AKOS024464543
• MFCD23704672
• 3-(pyridin-3-ylmethoxy)-1H-pyrazol-5-amine
• DA-38682

• MDL： MFCD23704672
• Inchi： 1S/C9H10N4O/c10-8-4-9(13-12-8)14-6-7-2-1-3-11-5-7/h1-5H,6H2,(H3,10,12,13)
• InChI Key： MNRAYROCGVNEIG-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)NN=1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.8Ų

Additional information on 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine

Comprehensive Overview of 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine (CAS No. 1451392-77-0)

5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine (CAS No. 1451392-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and pyridine moieties, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure and bioactivity, which make it a promising candidate for further development.

The compound's chemical properties and synthesis pathways have been extensively studied to optimize its yield and purity. With a growing demand for heterocyclic compounds in medicinal chemistry, 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine stands out due to its versatile reactivity and potential as a building block for more complex molecules. Its CAS number 1451392-77-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In recent years, the compound has been linked to studies exploring enzyme inhibition and receptor modulation, aligning with the broader trend of targeting small molecules for therapeutic applications. The rise of computational chemistry and AI-driven drug design has further amplified interest in such compounds, as they can be virtually screened for bioactive potential. This aligns with user queries about how to synthesize pyrazole derivatives or what are the applications of pyridine-based compounds.

From an industrial perspective, 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine is also explored for its role in agrochemical formulations, particularly in developing eco-friendly pesticides. This ties into the global push for sustainable chemistry and reduced environmental impact. Users often search for green synthesis methods or non-toxic chemical alternatives, making this compound a topic of interest in both academic and industrial circles.

Quality control and analytical characterization of CAS No. 1451392-77-0 are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently queried by researchers seeking best practices for compound validation or advanced analytical techniques.

In summary, 5-(Pyridin-3-ylmethoxy)-1H-pyrazol-3-amine represents a compelling case study in the intersection of organic synthesis, drug discovery, and sustainable chemistry. Its CAS number 1451392-77-0 serves as a gateway to a wealth of scientific literature and ongoing research, making it a valuable subject for professionals and enthusiasts alike. As the demand for innovative chemical solutions grows, this compound is poised to remain a focal point in cutting-edge research.